2-oxo-N-((5-(thiophen-3-yl)furan-2-yl)methyl)imidazolidine-1-carboxamide

• IUPAC Name: 2-oxo-N-[(5-thiophen-3-ylfuran-2-yl)methyl]imidazolidine-1-carboxamide
• InChI: InChI=1S/C13H13N3O3S/c17-12-14-4-5-16(12)13(18)15-7-10-1-2-11(19-10)9-3-6-20-8-9/h1-3,6,8H,4-5,7H2,(H,14,17)(H,15,18)
• InChI Key: UWUKFUSWTCSUHW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(=O)NCC2=CC=C(O2)C3=CSC=C3
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol

Description

“2-oxo-N-((5-(thiophen-3-yl)furan-2-yl)methyl)imidazolidine-1-carboxamide” is a chemical compound that offers diverse applications in scientific research due to its unique structure and properties. It contains a thiophene nucleus, which is a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry.

Synthesis Analysis

Thiophene and its substituted derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives show various activities. For example, 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea acts as an anti-inflammatory agent. The maleate salt of 1-(2,5-dimethylthiophen-3-yl)-3-(5-methyl-1H-imidazol-4-yl)propan-1-one works as serotonin antagonists and is used in the treatment of Alzheimer’s.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Antibacterial and Antimycobacterial Activity

• Imidazole derivatives, including our compound, have demonstrated antibacterial and antimycobacterial properties. .

Anti-Inflammatory Effects

• The compound’s structure suggests potential anti-inflammatory activity. .

Antitumor Properties

• Imidazole-containing compounds have been studied for their antitumor effects. Our compound’s unique structure may contribute to inhibiting tumor growth or metastasis. .

Antidiabetic Potential

• Some imidazole derivatives exhibit antidiabetic properties. .

Antioxidant Activity

• The presence of furan and thiophene moieties suggests potential antioxidant effects. .

Ulcerogenic Activity

• Imidazole derivatives have been investigated for their ulcerogenic effects. Our compound’s unique structure may influence gastric mucosal integrity or acid secretion. .

Mechanism of Action

Target of Action

Similar compounds have been suggested to interact with lipophilic amino acids .

Biochemical Pathways

Compounds with similar structures have been found to interact with a number of lipophilic amino acids , which could potentially affect various biochemical pathways.

Result of Action

Similar compounds have shown anti-inflammatory and analgesic activities . More research is needed to determine the specific effects of this compound.

Action Environment

The action of this compound can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. For instance, the compound’s reactivity might change in an alkaline medium

Future Directions

Thiophene and its derivatives have attracted great interest in industry as well as academia. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. Therefore, it seems to be a requirement to collect recent information in order to understand the current status of the thiophene nucleus in medicinal chemistry research.